Cas no 42508-77-0 (1-(4-Methylquinolin-2-yl)propan-2-one)
1-(4-Methylquinolin-2-yl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methyl-quinolin-2-yl)-propan-2-one
- 2-Propanone, 1-(4-methyl-2-quinolinyl)-
- 42508-77-0
- SB68264
- 1-(4-Methylquinolin-2-yl)propan-2-one
-
- Inchi: 1S/C13H13NO/c1-9-7-11(8-10(2)15)14-13-6-4-3-5-12(9)13/h3-7H,8H2,1-2H3
- InChI Key: UOCWHLYRIUJJCQ-UHFFFAOYSA-N
- SMILES: O=C(C)CC1C=C(C)C2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 199.099714038g/mol
- Monoisotopic Mass: 199.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 325.1±27.0 °C(Predicted)
- pka: 4.56±0.50(Predicted)
1-(4-Methylquinolin-2-yl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM241283-1g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 97% | 1g |
$636 | 2021-08-04 | |
| Chemenu | CM241283-5g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 97% | 5g |
$1323 | 2021-08-04 | |
| Chemenu | CM241283-10g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 97% | 10g |
$1814 | 2021-08-04 | |
| Chemenu | CM241283-1g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 97% | 1g |
$673 | 2022-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668448-1g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 98% | 1g |
¥8475.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668448-5g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 98% | 5g |
¥19091.00 | 2024-05-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668448-10g |
1-(4-Methylquinolin-2-yl)propan-2-one |
42508-77-0 | 98% | 10g |
¥24166.00 | 2024-05-14 |
1-(4-Methylquinolin-2-yl)propan-2-one Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-(4-Methylquinolin-2-yl)propan-2-one
Chemical Profile of 1-(4-Methylquinolin-2-yl)propan-2-one (CAS No. 42508-77-0)
1-(4-Methylquinolin-2-yl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 42508-77-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a quinoline core with a propyl ketone substituent, has garnered attention due to its structural versatility and potential biological activities. The presence of the 4-methylquinolin-2-yl moiety introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.
The structural framework of 1-(4-Methylquinolin-2-yl)propan-2-one consists of a quinoline ring system substituted at the 4-position with a methyl group, linked to a propanone group at the 2-position. This arrangement confers distinct chemical reactivity, enabling diverse functionalization strategies. Quinoline derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-methylquinolin-2-yl substituent enhances the molecule's interaction with biological targets by modulating its lipophilicity and electronic distribution.
In recent years, researchers have explored the pharmacological potential of 1-(4-Methylquinolin-2-yl)propan-2-one in several therapeutic areas. One notable application lies in its role as a precursor in synthesizing bioactive molecules targeting kinases and other enzymes involved in cancer pathways. The quinoline scaffold is particularly adept at binding to heme-containing proteins, which has implications for developing treatments against blood disorders and infections. Additionally, the ketone group in 1-(4-Methylquinolin-2-yl)propan-2-one provides a site for further derivatization, allowing chemists to fine-tune pharmacokinetic profiles and target specificity.
Advances in computational chemistry have further illuminated the therapeutic promise of this compound. Molecular docking studies suggest that derivatives of 1-(4-Methylquinolin-2-yl)propan-2-one may interact with proteins such as BCL-xL, a key regulator of apoptosis, potentially leading to novel anticancer agents. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its neuroprotective applications. Preclinical studies have demonstrated that certain analogs exhibit antioxidant and anti-inflammatory effects, which could be beneficial in neurodegenerative diseases like Alzheimer's and Parkinson's.
The synthesis of 1-(4-Methylquinolin-2-yl)propan-2-one involves multi-step organic transformations, typically starting from readily available quinoline derivatives. One common synthetic route involves Friedel-Crafts alkylation followed by oxidation to introduce the ketone functionality. Recent innovations in catalytic methods have improved yield and purity, making large-scale production more feasible. These advancements are crucial for translating laboratory findings into viable drug candidates.
In material science, 1-(4-Methylquinolin-2-yl)propan-2-one has been investigated for its potential as an intermediate in polymer synthesis. Its aromatic structure contributes to enhanced thermal stability and mechanical strength in resulting polymers. Researchers are exploring its incorporation into conductive polymers for use in organic electronics, where quinoline derivatives can act as dopants or charge transport materials.
The compound's environmental footprint is another area of growing interest. Biodegradability studies indicate that while 1-(4-Methylquinolin-2-yl)propan-2-one is not highly persistent in aquatic systems, its metabolites require further investigation. Sustainable synthetic routes are being developed to minimize waste and hazardous byproducts, aligning with green chemistry principles.
Future research directions include exploring the role of stereochemistry in determining biological activity. The chiral center introduced during synthesis could lead to enantiomerically pure forms with enhanced selectivity for biological targets. Additionally, interdisciplinary approaches combining chemistry with artificial intelligence (AI) are accelerating the discovery of novel derivatives with optimized properties.
In conclusion,1-(4-Methylquinolin-2-yl)propan-2-one (CAS No. 42508-77-0) represents a versatile building block with far-reaching implications in pharmaceuticals and materials science. Its unique structural features and modifiable reactivity make it a cornerstone for innovation across multiple scientific domains.
42508-77-0 (1-(4-Methylquinolin-2-yl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)